3-Fluoro-2-(2-fluoroethoxy)aniline

• Molecular Formula: C8H9F2NO
• Molecular Weight: 173.16 g/mol
• IUPAC Name: 3-fluoro-2-(2-fluoroethoxy)aniline
• InChI: InChI=1S/C8H9F2NO/c9-4-5-12-8-6(10)2-1-3-7(8)11/h1-3H,4-5,11H2
• InChI Key: CIKGYIPAQPZZCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)OCCF)N

Description

3-Fluoro-2-(2-fluoroethoxy)aniline (CAS: 1566707-31-0) is a fluorinated aniline derivative with the molecular formula C₈H₉F₂NO and a molecular weight of 173.16 g/mol. Its structure features a fluorine atom at the 3-position of the benzene ring and a 2-fluoroethoxy group at the 2-position, as represented by the SMILES notation NC₁=CC=CC(F)=C₁OCCF . The compound is synthesized via O-alkylation reactions, as demonstrated in , where 1-bromo-2-fluoroethane is used to introduce the fluoroethoxy moiety . This compound is of interest in medicinal chemistry, particularly as a ligand for vesicular acetylcholine receptors, due to its balanced electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-2-(2-fluoroethoxy)aniline typically involves the nucleophilic substitution of a suitable precursor. One common method is the reaction of 3-fluoroaniline with 2-fluoroethanol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to facilitate the substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-Fluoro-2-(2-fluoroethoxy)aniline may involve more efficient and scalable methods. This could include the use of continuous flow reactors to optimize reaction conditions and increase yield. Additionally, the use of catalysts and advanced purification techniques can enhance the overall efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-2-(2-fluoroethoxy)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group or reduce other functional groups present in the molecule.

Substitution: The fluoroethoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or other reduced derivatives.

Scientific Research Applications

3-Fluoro-2-(2-fluoroethoxy)aniline has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and as a probe for investigating biological pathways.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Fluoro-2-(2-fluoroethoxy)aniline involves its interaction with specific molecular targets. The fluoroethoxy group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to its biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Molecular Features

The table below compares 3-Fluoro-2-(2-fluoroethoxy)aniline with key analogs, highlighting substituent differences and molecular properties:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Reference
3-Fluoro-2-(2-fluoroethoxy)aniline	-F (3), -OCH₂CH₂F (2)	C₈H₉F₂NO	173.16	Fluoroethoxy group; moderate lipophilicity
3-Chloro-2-(2,2-difluoroethoxy)aniline	-Cl (3), -OCH₂CF₂ (2)	C₈H₈ClF₂NO	207.60	Chlorine substitution; difluoroethoxy group
2-(2,2,2-Trifluoroethoxy)aniline	-OCH₂CF₃ (2)	C₈H₈F₃NO	191.15	Trifluoroethoxy group; high electronegativity
3-Fluoro-2-(piperidin-1-yl)aniline	-F (3), -N-piperidine (2)	C₁₁H₁₅FN₂	194.25	Piperidine ring; increased basicity
5-Fluoro-2-[2-(thiophen-2-yl)ethoxy]aniline	-F (5), -OCH₂CH₂(C₄H₃S) (2)	C₁₂H₁₂FNOS	237.30	Thiophene-containing ethoxy group

Key Observations :

• Halogen Substitution : Replacing fluorine with chlorine (e.g., 3-Chloro-2-(2,2-difluoroethoxy)aniline) increases molecular weight and may alter electronic effects due to chlorine’s polarizability .
• Alkoxy Groups : The trifluoroethoxy group in 2-(2,2,2-Trifluoroethoxy)aniline enhances electronegativity and lipophilicity compared to the fluoroethoxy group in the target compound .
• Heterocyclic Substitutions : Piperidine or pyrrolidine groups (e.g., 3-Fluoro-2-(piperidin-1-yl)aniline ) introduce nitrogen atoms, increasing basicity and steric bulk, which may affect receptor binding .

Biological Activity

3-Fluoro-2-(2-fluoroethoxy)aniline is a fluorinated aniline derivative that has garnered attention in medicinal chemistry due to its potential biological activity. This compound's structure, featuring both fluorine and ethoxy functional groups, suggests unique interactions with biological targets, which may lead to significant pharmacological effects.

The compound's molecular formula is C$_9$H$_10$F$_2$N\O, and it possesses a molecular weight of approximately 189.18 g/mol. The presence of fluorine atoms enhances lipophilicity and may influence the compound's bioavailability and metabolic stability.

The biological activity of 3-Fluoro-2-(2-fluoroethoxy)aniline is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The mechanism of action may involve:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways.
• Receptor Binding : It could bind to certain receptors, modulating their activity and influencing cellular responses.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit a range of biological activities, including:

• Antiviral Activity : Some fluorinated compounds have shown efficacy against viruses such as HIV and hepatitis B. The structural features that enhance binding affinity to viral targets are worth exploring further for 3-Fluoro-2-(2-fluoroethoxy)aniline.
• Antimicrobial Properties : Fluorinated anilines are often evaluated for their antimicrobial potential, making them candidates for further investigation in this area.

Data Table: Biological Activity Comparison

Compound Name	Activity Type	Reference Source
3-Fluoro-2-(2-fluoroethoxy)aniline	Potential antiviral
4-Fluoro-2-(2-fluoroethoxy)aniline	Antimicrobial
2'-Fluoro-2',3'-dideoxyarabinosyladenine	Antiviral (HIV)
Acyclic nucleosides (FPMP derivatives)	Antiviral (HIV, HBV)

Case Studies

• Antiviral Studies : Research on related fluorinated compounds has demonstrated enhanced antiviral properties due to increased metabolic stability and improved affinity for viral enzymes. For instance, derivatives similar to 3-Fluoro-2-(2-fluoroethoxy)aniline have been shown to inhibit HIV replication effectively in vitro, suggesting that this compound could be a promising candidate for further antiviral development .
• Enzyme Interaction Studies : Investigations into the interaction of fluorinated anilines with specific enzymes have revealed that these compounds can act as potent inhibitors. For example, studies involving the inhibition of purine nucleoside phosphorylase by related compounds indicate a potential pathway for exploring the biological activity of 3-Fluoro-2-(2-fluoroethoxy)aniline .